Cas no 86354-06-5 (2-(1-Methyl-1H-imidazol-2-yl)propan-2-ol)

2-(1-Methyl-1H-imidazol-2-yl)propan-2-ol is a versatile heterocyclic compound featuring an imidazole core substituted with a tertiary alcohol group. Its structural motif, combining a nitrogen-rich aromatic system with a hydroxyl functionality, makes it valuable in organic synthesis and pharmaceutical applications. The compound exhibits moderate polarity and solubility in common organic solvents, facilitating its use as an intermediate in the preparation of biologically active molecules. The presence of both imidazole and alcohol groups allows for further functionalization, enabling the development of ligands, catalysts, or pharmacophores. Its stability under standard conditions ensures reliable handling and storage, while its well-defined reactivity profile supports precise synthetic modifications.

2-(1-Methyl-1H-imidazol-2-yl)propan-2-ol structure

86354-06-5 structure

Product Name:2-(1-Methyl-1H-imidazol-2-yl)propan-2-ol

CAS No:86354-06-5

MF:C₇H₁₂N₂O

MW:140.182981491089

CID:2175608

PubChem ID:13125037

Update Time:2025-06-09

2-(1-Methyl-1H-imidazol-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

- 2-(1-Methyl-1h-imidazol-2-yl)propan-2-ol
- 1H-Imidazole-2-methanol, alpha,alpha,1-trimethyl-
- KMXMJCYZZXTVQH-UHFFFAOYSA-N
- AM101391
- 2-(2-hydroxyprop-2-yl)-1 methylimidazole
- 2-(1-Hydroxy-1-methylethyl)-1-methyl-1H-imidazole
- 2-(1-Methyl-1H-imidazol-2-yl)propan-2-ol
- Inchi： 1S/C7H12N2O/c1-7(2,10)6-8-4-5-9(6)3/h4-5,10H,1-3H3
- InChI Key： KMXMJCYZZXTVQH-UHFFFAOYSA-N
- SMILES： OC(C)(C)C1=NC=CN1C

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 125
Topological Polar Surface Area: 38

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